Nitrosochloramphenicol

Electrophilic Reactivity Glutathione Conjugation Stopped-Flow Kinetics

Researchers validating in vitro bone marrow toxicity models require a positive control that reliably replicates irreversible progenitor cell damage-chloramphenicol alone fails to produce this phenotype. Nitrosochloramphenicol (NO-CAP) is the definitive solution, causing irreversible CFU-C inhibition and cell death at 5×10⁻⁵ M, with 15-fold higher covalent binding to bone marrow cells than chloramphenicol. • Irreversible CFU-C inhibition at 5×10⁻⁵ M; chloramphenicol only reversible cytostasis. • 53% mitochondrial DNA polymerase inhibition at 200 µmol/L; parent drug inactive. • Meets USP, EMA, BP nitrosamine impurity reference standards; supports ANDA/NDA. • Available as high-purity (≥95%) reference material with full analytical characterization.

Molecular Formula C11H12Cl2N2O4
Molecular Weight 307.13 g/mol
CAS No. 67058-47-3
Cat. No. B1230555
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameNitrosochloramphenicol
CAS67058-47-3
Synonyms2,2-dichloro-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrosophenyl)ethyl)acetamide
nitrosochloramphenicol
Molecular FormulaC11H12Cl2N2O4
Molecular Weight307.13 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1C(C(CO)NC(=O)C(Cl)Cl)O)N=O
InChIInChI=1S/C11H12Cl2N2O4/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(15-19)4-2-6/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m1/s1
InChIKeyYEYNNMGBNJOTRQ-RKDXNWHRSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Nitrosochloramphenicol: Overview and Chemical Profile


Nitrosochloramphenicol (NO-CAP; CAS 67058-47-3), systematically named 2,2-dichloro-N-((1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrosophenyl)ethyl)acetamide [1], is the N-nitroso reductive metabolite of the broad-spectrum antibiotic chloramphenicol [2]. It is an aryl nitroso compound (C₁₁H₁₂Cl₂N₂O₄; MW 307.13 g/mol) primarily recognized not for antibacterial efficacy but for its role as a putative mediator in chloramphenicol-induced idiosyncratic aplastic anemia [3]. Unlike the parent drug chloramphenicol, NO-CAP is characterized by high electrophilic reactivity toward thiols and rapid reductive metabolism, properties that make it a critical reference standard for nitrosamine impurity testing in pharmaceutical products [4].

Electrophilic nitrosoarene probe for thiol-trapping studies
Hematopoietic toxicity screening: irreversible CFU-C inhibition model
Nitrosamine impurity reference standard for LC-MS/MS method development
Mitochondrial DNA polymerase inhibition assay context

Why Nitrosochloramphenicol Has No Generic Substitute


Nitrosochloramphenicol is functionally distinct from chloramphenicol and its amino- and hydroxylamino-reduced analogs along dimensions of electrophilic reactivity, DNA polymerase inhibition, and covalent adduction to hematopoietic cells. Generic substitution fails because chloramphenicol lacks the p-nitrosophenyl warhead required for rapid thiol adduction (k ≈ 5500 M⁻¹s⁻¹ with GSH) [1] and does not produce the 15-fold increase in covalent binding to bone marrow cells observed with NO-CAP [2]. Furthermore, amino-chloramphenicol and thiamphenicol exhibit negligible inhibitory activity against mitochondrial DNA polymerase, while NO-CAP causes concentration-dependent inhibition (53% at 200 µmol/L) [3]. These reactivity differences translate directly into divergent biological endpoints: NO-CAP produces irreversible CFU-C inhibition and cell death at 5×10⁻⁵ M, a concentration at which chloramphenicol causes only reversible cytostatic effects [4]. The evidence below provides the quantitative comparator data essential for correct compound selection.

Target: NO-CAP
Chloramphenicol (CAP) lacks the p-nitrosophenyl warhead; no direct thiol reactivity (k ≈ 5500 M⁻¹s⁻¹ vs. unreactive) [1]. Electrophilic probe function cannot be substituted.
Target: NO-CAP
Amino-chloramphenicol and thiamphenicol show negligible mitochondrial DNA polymerase inhibition (inactive vs. 53% at 200 µmol/L) [2]. Mitochondrial toxicity model requires NO-CAP.
Target: NO-CAP
CAP causes only reversible cytostasis at >3×10⁻⁴ M; NO-CAP yields irreversible CFU-C inhibition and cell death at 5×10⁻⁵ M [3]. Bone marrow toxicity endpoint may not replicate with CAP.

Quantitative Comparator Evidence for Compound Selection


Glutathione Adduct Formation Kinetics

Stopped-flow spectroscopy demonstrated that nitrosochloramphenicol (NO-CAP) forms a labile adduct with reduced glutathione (GSH) with a second-order rate constant k = 5500 M⁻¹s⁻¹ at 37 °C, pH 7.4 [1]; the equilibrium constant for the adduct was K = 4500 M⁻¹ [1]. In contrast, chloramphenicol (CAP) does not undergo any measurable direct reaction with GSH under identical conditions, as the parent nitro group requires enzymatic reduction to generate a reactive species [2]. The difference in reactivity is therefore qualitative (CAP unreactive) vs. quantitative (NO-CAP: 5500 M⁻¹s⁻¹), representing orders-of-magnitude greater electrophilic capacity. The adduct is reversible: essentially all NO-CAP can be back-extracted with ether from the labile intermediate [1]. This reactivity is identical in human red cells; the GSH adduction rate constant was confirmed as 5500 M⁻¹s⁻¹, with subsequent isomerization to sulfinamide (k = 0.05 s⁻¹) and thiolytic cleavage by a second GSH molecule (k = 7.1 M⁻¹s⁻¹) [3].

GSH adduct kinetics
Head-to-head
NO-CAP: k = 5500 M⁻¹s⁻¹ (37°C, pH 7.4), K_eq = 4500 M⁻¹
CAP: no measurable reaction
Reported electrophilic reactivity context; orders-of-magnitude difference supports probe selection
Stopped-flow spectroscopy; adduct reversible in human red cells
Electrophilic Reactivity Glutathione Conjugation Stopped-Flow Kinetics Thiol Adduction

Covalent Binding to Bone Marrow Cells

In a comparative cellular uptake and covalent binding study using Raji cells (transformed human lymphoblastoid line) and freshly isolated human bone marrow cells, NO-CAP became covalently bound to both cell types to a 15-fold greater extent than chloramphenicol (CAP) [1]. Critically, cellular uptake was identical for both compounds (cellular/extracellular concentration ratio ≈ 3), establishing that differential toxicity arises from intrinsic chemical reactivity rather than differential transport [1]. In corroborating studies, the ¹⁴C label of the nitroso analog bound irreversibly to bone marrow cells to a markedly greater extent than CAP, for which negligible binding (0.02% of label) was observed [2]. Additionally, cells pre-loaded with NO-CAP retained three times as much compound during 24-h dialysis against drug-free solution compared to CAP-loaded cells [1].

Bone marrow covalent binding
Head-to-head
NO-CAP: 15-fold higher covalent binding vs. CAP; 3× greater cellular retention after 24-h dialysis
CAP: 0.02% label irreversibly bound
Supports adduction endpoint review; equal cellular uptake rules out transport bias
Raji and human bone marrow cells; ¹⁴C-labeled compounds
Covalent Adduction Bone Marrow Toxicity Hematopoietic Cells Aplastic Anemia Model

Cytotoxicity and Bone Marrow Progenitor Inhibition

In human bone marrow assays comparing NO-CAP and CAP side-by-side, CAP inhibited DNA synthesis only at high concentrations (>3 × 10⁻⁴ M) and produced reversible, concentration-dependent inhibition of CFU-C growth without affecting marrow cell viability [1]. In sharp contrast, NO-CAP inhibited DNA synthesis at substantially lower concentrations and caused irreversible CFU-C inhibition and outright cell death at 5 × 10⁻⁵ M [1]. Irreversible mouse CFU-S damage was also observed at this concentration [1]. The potency differential is thus greater than 6-fold (irreversible cytotoxicity at 5 × 10⁻⁵ M for NO-CAP vs. reversible cytostasis at >3 × 10⁻⁴ M for CAP), and the qualitative endpoint (cell death vs. growth inhibition) differs fundamentally. In Raji cells, NO-CAP caused G₂M phase accumulation with progressive cell death within the arrested population [1].

CFU-C inhibition
Head-to-head
NO-CAP: irreversible CFU-C inhibition and cell death at 5×10⁻⁵ M
CAP: reversible cytostasis only at >3×10⁻⁴ M
Reported cytotoxicity endpoint context; >6-fold potency difference and qualitative endpoint shift
Human bone marrow CFU-C; mouse CFU-S; Raji G₂M arrest observed
CFU-C Growth Bone Marrow Progenitor Hematotoxicity Irreversible Inhibition

Mitochondrial DNA Polymerase Inhibition Selectivity

A comparative study evaluated the effects of nitroso-chloramphenicol, chloramphenicol, amino-chloramphenicol, and thiamphenicol on mitochondrial DNA polymerase activity from rat liver. Under standard assay conditions, chloramphenicol, amino-chloramphenicol, and thiamphenicol had no significant effect on polymerase activity [1]. Only NO-CAP was inhibitory, with potency dependent on preincubation conditions: after 40 minutes of preincubation with the mitochondrial matrix fraction, 200 µmol/L NO-CAP produced 53% inhibition, and 600 µmol/L produced total inhibition [1]. The inhibition was prevented by β-mercaptoethanol or dithiothreitol, and substantially protected by NADH or NADPH, implicating an intermediate metabolic activation step for maximal potency [1]. This target selectivity among chloramphenicol congeners is absolute (active vs. inactive) at tested concentrations.

mtDNA polymerase inhibition
Head-to-head
NO-CAP: 53% inhibition at 200 µmol/L, total at 600 µmol/L (40-min preincubation)
CAP, amino-CAP, thiamphenicol: no significant effect
Assay selectivity context; only NO-CAP inhibits mitochondrial polymerase, metabolic activation implicated
Rat liver matrix; ³H-thymidine assay; protection by NADH/NADPH
Mitochondrial DNA Polymerase Enzyme Inhibition mtDNA Replication Chloramphenicol Analog SAR

Antibacterial Activity Comparison

In the definitive synthetic study of chloramphenicol reduction products, Corbett and Chipko (1978) prepared a series of analogs in which the p-nitro group was replaced by hydroxylamine, nitroso, hydroxamic acid, methyl hydroxamate, and O-acetyl hydroxamate. All compounds were tested against four standard test organisms. None of these analogs was as active as chloramphenicol, and two were essentially devoid of activity [1]. The nitroso analog (NO-CAP) fell into the essentially inactive category. This establishes that NO-CAP is not a functional antibiotic substitute and that the p-nitro group of chloramphenicol is essential for antibacterial potency [1]. Users requiring antibacterial activity must select chloramphenicol or thiamphenicol; NO-CAP serves exclusively as a toxicological probe or analytical reference standard [2].

Antibacterial activity
Head-to-head
NO-CAP: essentially devoid of antibacterial activity
CAP: active against all four standard test organisms
Supports analytical/toxicology use only; no antimicrobial screening context
Corbett & Chipko (1978); nitro group essential for antibiotic function
Antibacterial Activity Structure-Activity Relationship Nitro-Reduction Products Antibiotic Potency

Blood Stability and Clearance Kinetics

Nitrosochloramphenicol (NO-CAP) was eliminated from human blood in vitro with a half-life of less than 5 seconds, with >90% clearance achieved in under 15 seconds [1]. This rapid elimination occurs through multiple competing pathways: 5% covalent binding to plasma proteins (primarily albumin), with the remainder metabolized in red blood cells predominantly via GSH adduction (k = 5500 M⁻¹s⁻¹) and enzymatic reduction [1]. The covalent binding rate to hemoglobin SH groups was k = 5 M⁻¹s⁻¹, and NADPH-dependent enzymatic reduction proceeded with Km(NADPH) = 10⁻⁵ M, Km(NO-CAP) = 10⁻⁴ M, Vmax = 2 µmol/min/mL [1]. By contrast, chloramphenicol is stable in whole blood over hours [2]. This extreme lability has direct consequences for experimental design: NO-CAP must be handled under rapid-quench conditions and cannot be used in protocols requiring prolonged compound stability in biological matrices.

Blood stability
Head-to-head
NO-CAP: >90% eliminated in CAP: stable over hours
Ex vivo handling context; rapid-quench methods required, incompatible with prolonged incubations
Human blood in vitro, 37°C; parallel plasma protein binding (5%)
Blood Stability Metabolic Clearance Nitrosoarene Reactivity Ex Vivo Handling

Key Research and Industrial Applications


Aplastic Anemia and Bone Marrow Toxicity Assays

Based on the evidence that NO-CAP causes irreversible CFU-C inhibition and cell death at 5 × 10⁻⁵ M—in contrast to chloramphenicol's reversible cytostasis at >3 × 10⁻⁴ M [1]—and that NO-CAP covalently binds to bone marrow cells at 15-fold higher levels than CAP [2], NO-CAP is the definitive positive control compound for hematopoietic toxicity screening. It replicates the irreversible progenitor damage phenotype believed to underlie chloramphenicol-induced aplastic anemia, making it indispensable for laboratories validating in vitro bone marrow toxicity models, screening candidate protective agents (e.g., N-acetylcysteine), or investigating genetic susceptibility factors in idiosyncratic drug reactions [3]. CAP is not a suitable substitute; it produces only reversible cytostasis and fails to replicate the covalent adduction and cell death endpoints [1].

Nitrosamine Impurity Reference Standard

Nitrosochloramphenicol is a well-characterized N-nitroso reference material that meets USP, EMA, and BP regulatory standards for nitrosamine impurity testing [1]. Its procurement supports Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) requiring establishment of detection limits, quantification of trace nitroso impurities, and demonstration that pharmaceutical products remain within FDA/EMA safety limits [1]. Unlike chloramphenicol, NO-CAP carries the N-nitroso functional group analytically critical for LC-MS/MS method development, calibration curve construction, and system suitability testing in nitrosamine-specific workflows. Its well-defined chemical identity (CAS 67058-47-3) and structural analogy to drug-derived nitrosamines (NDSRIs) make it directly applicable to the regulatory framework established since 2018 [1].

Electrophilic Probe for Thiol Reactivity Studies

With a second-order rate constant of k = 5500 M⁻¹s⁻¹ for GSH adduction (37 °C, pH 7.4) and well-characterized product profiles (semimercaptal, sulfinamide, hydroxylamine, and GSSG) [1], NO-CAP serves as a quantitative electrophilic probe for studying nitrosoarene-thiol reaction mechanisms. The reversibility of the initial adduct (K_eq = 4500 M⁻¹) [1] and the pH-dependent partitioning between sulfinamide isomerization and thiolytic cleavage [2] provide a rich kinetic framework for mechanistic enzymology and chemical biology studies. Chloramphenicol is completely unreactive under these conditions [3], making NO-CAP the only compound in the chloramphenicol congener series suitable for such investigations.

Mitochondrial DNA Replication Toxicology

The unique selectivity profile—where NO-CAP is the only inhibitory chloramphenicol congener targeting mitochondrial DNA polymerase (53% inhibition at 200 µmol/L, total inhibition at 600 µmol/L) while chloramphenicol, amino-chloramphenicol, and thiamphenicol are inactive [1]—positions NO-CAP as the essential tool compound for mitochondrial toxicity research. The preincubation-dependent potentiation and protection by NADH/NADPH suggest metabolic intermediate involvement [1], offering a tractable system for investigating mechanisms of drug-induced mitochondrial DNA replication interference relevant to idiosyncratic drug toxicity and pharmacogenomic risk assessment.

Application
Selection Property
Validation Focus
Hematopoietic toxicity screening model
Covalent binding and cytotoxicity comparator context
CFU-C endpoint and bone marrow adduction review
Nitrosamine impurity reference standard
N-nitroso analytical identity for LC-MS/MS
Method validation and trace impurity detection context
Electrophilic thiol reactivity probe
Reported GSH adduction kinetics (k = 5500 M⁻¹s⁻¹)
Reversible adduct equilibrium and sulfinamide pathway interpretation
Mitochondrial DNA replication toxicology
Unique inhibitor among chloramphenicol congeners
Preincubation-dependent polymerase inhibition and metabolic activation review
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